![molecular formula C8H14 B165583 2,5-Dimethyl-1,5-hexadiene CAS No. 627-58-7](/img/structure/B165583.png)
2,5-Dimethyl-1,5-hexadiene
Overview
Description
2,5-Dimethyl-1,5-hexadiene is a chemical compound with the molecular formula C8H14 . It is also known by other names such as Bimethallyl and Dimethallyl .
Synthesis Analysis
The synthesis of this compound has been reported in various studies . For instance, one study describes the liquid-phase catalytic synthesis of 2,5-dimethyl-2,4-hexadiene . Another study mentions that high-temperature pyrolysis of 2-methyl-1,5-hexadiene affords 1,5-hexadiene and this compound .Molecular Structure Analysis
The molecular structure of this compound can be represented by the InChI string: InChI=1S/C8H14/c1-7(2)5-6-8(3)4/h1,3,5-6H2,2,4H3 . The compound has a molecular weight of 110.20 g/mol .Chemical Reactions Analysis
The chemical reactions involving this compound have been studied . For example, the apparent activation energy (Ea) was calculated from differential isoconversional kinetic analysis method using differential scanning calorimetry experiments .Physical And Chemical Properties Analysis
This compound has a molecular weight of 110.20 g/mol . It has a XLogP3-AA value of 3.7, indicating its lipophilicity . It has no hydrogen bond donor count and no hydrogen bond acceptor count . The compound has a rotatable bond count of 3 . The exact mass and monoisotopic mass of the compound are 110.109550447 g/mol .Scientific Research Applications
Catalytic Activity in Pesticide Synthesis
2,5-Dimethyl-2,4-hexadiene, closely related to 2,5-Dimethyl-1,5-hexadiene, is a significant intermediate in synthesizing pyrethroids, a class of high-efficiency and low-toxicity pesticides. A study by Linli (2014) demonstrated the use of SAPO-11 molecular sieves treated with citric acid to improve catalytic activity in producing this compound (Lian Linli, 2014).
Gas-Phase Studies in Organic Chemistry
Research by Schulze et al. (2001) explored the gas-phase rearrangements of similar compounds, providing insights into chemical reactivity and stability, essential for understanding the behavior of this compound and related molecules (S. Schulze et al., 2001).
X-Ray Structural Investigation
Karapetyan et al. (2008) conducted an X-ray structural investigation on products resulting from the reaction of this compound with trichloroacetonitrile, contributing to the understanding of its structural and chemical properties (A. Karapetyan et al., 2008).
Polymerization Studies
Marek et al. (2007) studied the polymerization of 2,5-dimethyl-l,5-hexadiene, revealing its potential in creating new polymeric materials with unique properties (M. Marek et al., 2007).
Separation Process Improvement
Research by Wei-Yi Qi (2002) focused on improving the distillation separation process for 2,5-dimethyl-2,4-hexadiene, underscoring the chemical's significance in industrial applications (Wei-Yi Qi, 2002).
Cope Cyclization Studies
Chacko and Wenthold (2007) investigated the electron-promoted Cope cyclization of 2,5-phenyl-1,5-hexadiene radical anions, a process relevant to understanding the reactivity of this compound (Silvi A. Chacko & P. Wenthold, 2007).
Synthesis Method Development
A study by Mechehoud et al. (2018) developed a new synthetic method for 1,5-Dimethyl-3-Oxabicyclo[3.1.0] Hexane-2,4-Dione, demonstrating the versatility of this compound derivatives in synthetic chemistry (Y. Mechehoud et al., 2018).
Chemical Vapor Deposition Applications
Li et al. (2011) examined the use of 2,5-dimethyl-2,4-hexadiene in plasma deposition for producing low-k films, highlighting its potential in electronic materials (Dongsheng Li et al., 2011).
Biomass Resource Utilization
Yueqin et al. (2016) synthesized 2,5-hexanedione from biomass resources, showcasing the role of this compound derivatives in biofuel and medicinal chemistry (Liu Yueqin et al., 2016).
Hydrogenation and Catalytic Studies
Studies like Červený et al. (2007) and Taubert et al. (2006) have explored the hydrogenation of related compounds, providing insights into the catalytic processes involving this compound (L. Červený et al., 2007); (T. Taubert et al., 2006).
Thermal and Electron Dynamics Studies
Research like Harada et al. (2001) and Itagaki et al. (2004) contributes to understanding the thermal and electron dynamics of dienes, which is crucial for applications of this compound in various fields (H. Harada et al., 2001); (M. Itagaki et al., 2004).
Electrochemical Reduction Studies
Martin et al. (2015) investigated the electrochemical reduction of dibromohexane, which provides parallels to the reduction behavior of this compound (E. Martin et al., 2015).
Thermodynamic Properties
Garist et al. (2004) examined the thermodynamic properties of diene hydrocarbons, which include compounds structurally similar to this compound, providing valuable data for industrial and research applications (I. V. Garist et al., 2004).
properties
IUPAC Name |
2,5-dimethylhexa-1,5-diene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14/c1-7(2)5-6-8(3)4/h1,3,5-6H2,2,4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DSAYAFZWRDYBQY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C)CCC(=C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID6060844 | |
Record name | 1,5-Hexadiene, 2,5-dimethyl- | |
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Molecular Weight |
110.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Clear light yellow liquid; [Sigma-Aldrich MSDS] | |
Record name | 2,5-Dimethyl-1,5-hexadiene | |
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Vapor Pressure |
37.4 [mmHg] | |
Record name | 2,5-Dimethyl-1,5-hexadiene | |
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CAS RN |
627-58-7 | |
Record name | 2,5-Dimethyl-1,5-hexadiene | |
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Record name | 2,5-Dimethyl-1,5-hexadiene | |
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Record name | Bimethallyl | |
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Record name | 1,5-Hexadiene, 2,5-dimethyl- | |
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Record name | 1,5-Hexadiene, 2,5-dimethyl- | |
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Record name | 2,5-dimethylhexa-1,5-diene | |
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Record name | 2,5-DIMETHYL-1,5-HEXADIENE | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the structural characterization of 2,5-Dimethyl-1,5-hexadiene?
A1: this compound is an eight-carbon diene with the molecular formula C8H14 and a molecular weight of 110.20 g/mol. [, ] Its structure features two unconjugated terminal double bonds, which influence its reactivity and spectroscopic properties. []
Q2: Are there established spectroscopic data available for this compound?
A2: Yes, Raman spectroscopic data, including frequencies, relative intensities, and depolarization factors, are available for this compound. [] This data aids in structural characterization and differentiation from its isomer, 2,5-Dimethyl-2,4-hexadiene. []
Q3: How can this compound be synthesized?
A3: this compound can be synthesized through the thermal unimolecular isomerization of 1,4-dimethylbicyclo[2.2.0]hexane. [] This reaction proceeds under specific temperature ranges and follows first-order kinetics. []
Q4: Can you elaborate on the synthesis of this compound from 1,4-dimethylbicyclo[2.2.0]hexane?
A4: The thermal isomerization of 1,4-dimethylbicyclo[2.2.0]hexane to this compound is a unimolecular reaction occurring within a temperature range of 445.1 to 477.5 K. [] The reaction follows first-order kinetics and is described by the Arrhenius equation: k = 1.86 × 1011 exp (−31000 ± 1800/RT) sec−1, where k is the rate constant, R is the gas constant, and T is the absolute temperature. []
Q5: Are there any alternative synthesis routes for this compound?
A5: Yes, this compound can also be produced via the oxidative dehydrodimerization of isobutene. [] Various catalysts, including bismuth (III) oxide (Bi2O3) and mixtures with additives like Cr2O3, MoO3, NH4VO3, SnO2, and V2O5, have been investigated for this reaction. []
Q6: Which catalyst shows the highest efficiency in the oxidative dehydrodimerization of isobutene to this compound?
A6: Among the tested catalysts, Bi2O3 demonstrates the best performance for this compound (DMH) yield, achieving up to 13%. [] Additionally, Bi2O3 exhibits high selectivity for DMH, exceeding 90%. [] The reaction parameters, such as residence time, isobutene to oxygen molar ratio, and pressure, influence the catalytic performance. []
Q7: How does this compound behave in cyclopolymerization reactions?
A7: this compound participates in cyclocopolymerization reactions with maleic anhydride. [] This reaction exhibits similarities with the cyclopolymerization of maleic anhydride with 1,4-dienes, but the resulting copolymers have different structures. [] The presence of pendant double bonds and other unsaturations in the copolymers distinguishes them from those obtained with 1,4-dienes. []
Q8: What causes the formation of unsaturations in the cyclocopolymerization of this compound with maleic anhydride?
A8: The unsaturations observed in the cyclocopolymerization of this compound with maleic anhydride result from the combination of propagating radicals with the allyl radical. [] This allyl radical is thought to be generated through hydrogen abstraction from the penultimate hexenyl group during the polymerization process. []
Q9: Can this compound be used as a starting material for other compounds?
A9: Yes, this compound serves as a precursor in the synthesis of bis(3,6-dimethyl)borepane through a cyclic hydroboration reaction. [, ] This reaction sequence offers a straightforward method for preparing this cyclic organoborane compound. [, ]
Q10: How is the heat of formation of the allyl radical related to this compound?
A10: The decomposition of this compound into allyl radicals has been studied to determine the heat of formation of the allyl radical. [] By analyzing the temperature dependence of this decomposition equilibrium, researchers can derive thermodynamic parameters associated with the allyl radical, which plays a vital role in various chemical reactions. []
Q11: Has this compound been investigated in the context of organometallic chemistry?
A11: Yes, this compound reacts with trichloroacetonitrile to produce 1,3,6-trichloro-3,6-dimethylcycloheptanecarbonitrile and 2,5-dimethyl-2,5-dichlorohexane. [] The structures of these products have been elucidated using X-ray diffraction techniques, providing insights into the reactivity of this compound with halogenated nitriles. []
Q12: Are there any studies focusing on the isomerization of this compound?
A12: Yes, the isomerization of this compound has been examined in the presence of calcium amide as a catalyst. [] This research delves into the catalytic activity of calcium amide in promoting the isomerization of diene hydrocarbons, including this compound. []
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